N-(2,5-difluorophenyl)-3,5-dimethyl-4-isoxazolecarboxamide

• IUPAC Name: N-(2,5-difluorophenyl)-3,5-dimethyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C12H10F2N2O2/c1-6-11(7(2)18-16-6)12(17)15-10-5-8(13)3-4-9(10)14/h3-5H,1-2H3,(H,15,17)
• InChI Key: SUNMXTMEIJRCFA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C(=O)NC2=C(C=CC(=C2)F)F
• Molecular Formula: C12H10F2N2O2
• Molecular Weight: 252.22 g/mol

Description

Synthesis Analysis

The synthesis of similar isoxazole derivatives involves multi-step chemical reactions, including nucleophilic substitutions and cycloadditions. For instance, isoxazole derivatives have been synthesized through reactions starting from appropriate precursors, such as chloromethyl isoxazole dicarboxylates, to achieve substituted isoxazoles with varying functional groups, indicating the flexibility and complexity of synthesizing such compounds (Yu et al., 2009).

Molecular Structure Analysis

Molecular structure determination of isoxazole derivatives, including X-ray crystallography and spectroscopic techniques, provides insights into their conformation and geometry. For similar compounds, the crystal structure has been resolved to reveal their spatial arrangement and intramolecular interactions, which are crucial for understanding their chemical reactivity and properties (Prabhuswamy et al., 2016).

Chemical Reactions and Properties

Isoxazole derivatives exhibit a range of chemical reactions, including nucleophilic substitutions and cycloadditions, influenced by their functional groups and molecular structure. The chemical reactivity of these compounds can lead to various derivatives with different chemical and biological activities, highlighting their versatility in chemical synthesis and potential applications (Balsamini et al., 1992).

Physical Properties Analysis

The physical properties of isoxazole derivatives, such as solubility, melting points, and crystal structures, are determined by their molecular composition and arrangement. These properties are essential for their processing and potential application in various fields. For instance, the synthesis and characterization of polyamides based on similar structural motifs have shown that these compounds can possess high thermal stability and solubility in common organic solvents (Liaw et al., 2001).

Chemical Properties Analysis

The chemical properties, including reactivity and stability of isoxazole derivatives, are influenced by their molecular structure. Studies on similar compounds have explored their synthesis, revealing insights into their reactivity patterns, stability under different conditions, and interactions with other chemical entities, which are critical for their application in chemical synthesis and potential industrial applications (Saeed et al., 2015).

Mechanism of Action

Target of Action

The primary target of N-(2,5-difluorophenyl)-3,5-dimethyl-4-isoxazolecarboxamide is Carbonic Anhydrase 2 and Kinesin-like protein KIF11 . Carbonic Anhydrase 2 is an enzyme that catalyzes the rapid conversion of carbon dioxide and water into bicarbonate and protons, a reaction that occurs rather slowly in the absence of the enzyme. Kinesin-like protein KIF11 is a motor protein required for establishing a bipolar spindle .

Mode of Action

For instance, blocking of KIF11 can prevent centrosome migration and arrest cell division .

Pharmacokinetics

These properties significantly impact the bioavailability of the compound, determining how much of the drug reaches its target sites of action .

Safety and Hazards

This involves understanding the potential risks associated with handling the compound. It can include its toxicity, flammability, and any precautions that need to be taken when handling it.